Cas no 525573-22-2 (N-(3-(2-(2-(3-(Biotinamino)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide)

• Product Name: N-(3-(2-(2-(3-(Biotinamino)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide
• CAS No: 525573-22-2
• MF: C₂₇H₄₃N₅O₈S
• MW: 597.724025964737
• CID: 4757950
• PubChem ID: 59994973
• Update Time: 2026-02-26

N-(3-(2-(2-(3-(Biotinamino)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(2-(2-(3-(Biotinamino)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[3-[2-[2-[3-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]propoxy]ethoxy]ethoxy]propyl]pentanamide
• Biotin-PEG3-Maleimide
• B5750
• G85129
• N-(17-MALEIMIDYL-15-OXO-4,7,10-TRIOXA-14-AZAHEPTADEC-1-YL)BIOTINAMIDE
• 525573-22-2
• MFCD11041110

• Inchi： 1S/C27H43N5O8S/c33-22(6-2-1-5-21-26-20(19-41-21)30-27(37)31-26)28-10-3-13-38-15-17-40-18-16-39-14-4-11-29-23(34)9-12-32-24(35)7-8-25(32)36/h7-8,20-21,26H,1-6,9-19H2,(H,28,33)(H,29,34)(H2,30,31,37)/t20-,21-,26-/m0/s1
• InChI Key： QCEXTKIIGXBNCN-WOVHNISZSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCOCCOCCOCCCNC(CCN1C(C=CC1=O)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 597.283235g/mol
• Monoisotopic Mass: 597.283235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 22
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 597.7g/mol
• XLogP3: -1.1
• Topological Polar Surface Area: 190

Additional information on N-(3-(2-(2-(3-(Biotinamino)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide

N-(3-(2-(2-(3-(Biotinamido)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide: A Versatile Bioconjugation Reagent

N-(3-(2-(2-(3-(Biotinamido)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide (CAS No. 525573-22-2) is a sophisticated bioconjugation reagent that has gained significant attention in recent years due to its unique properties and versatile applications in chemical biology, pharmaceutical research, and diagnostics. This compound combines the biotin moiety, known for its high affinity for streptavidin, with a maleimide group, which is highly reactive towards thiol groups. This combination makes it an ideal linker for conjugating biomolecules such as proteins, peptides, and nucleic acids.

The structure of N-(3-(2-(2-(3-(Biotinamido)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide is designed to facilitate efficient and site-specific conjugation reactions. The biotin moiety provides a robust handle for downstream applications, such as immobilization on streptavidin-coated surfaces or detection using biotin-binding proteins. The maleimide group, on the other hand, allows for selective conjugation to cysteine residues in proteins or other thiol-containing molecules. This dual functionality makes the compound particularly useful in the development of targeted therapies and diagnostic tools.

Recent studies have highlighted the potential of N-(3-(2-(2-(3-(Biotinamido)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide in various biomedical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating stable and functional protein conjugates for use in immunoassays and biosensors. The researchers found that the compound's unique structure allowed for minimal steric hindrance and high conjugation efficiency, resulting in enhanced sensitivity and specificity of the assays.

In another notable application, N-(3-(2-(2-(3-(Biotinamido)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide has been used to develop targeted drug delivery systems. By conjugating therapeutic agents to specific proteins or antibodies using this reagent, researchers have been able to achieve improved pharmacokinetics and reduced off-target effects. A study published in the journal ACS Nano reported the successful use of this compound to create antibody-drug conjugates (ADCs) with enhanced tumor targeting and therapeutic efficacy.

The versatility of N-(3-(2-(2-(3-(Biotinamido)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide extends beyond protein conjugation. It has also been employed in nucleic acid chemistry, where it has been used to label oligonucleotides for applications such as gene expression analysis and RNA interference studies. The biotin label provides a convenient handle for detection and purification, while the maleimide group ensures efficient conjugation to thiol-modified nucleic acids.

In addition to its use in research and diagnostics, N-(3-(2-(2-(3-(Biotinamido)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide has shown promise in clinical settings. Clinical trials have explored its potential in developing novel imaging agents for early cancer detection. By conjugating this reagent to tumor-specific antibodies or peptides, researchers have been able to create imaging probes with high sensitivity and specificity. Preliminary results from these trials have been promising, suggesting that this compound could play a significant role in improving patient outcomes through early diagnosis and targeted therapy.

The synthesis of N-(3-(2-(2-(3-(Biotinamido)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide involves a series of well-established chemical reactions. The biotin moiety is typically introduced through an amide bond formation with a propargylamine derivative, followed by click chemistry to attach the maleimide-functionalized linker. This synthetic route ensures high purity and yield, making the compound readily available for various applications.

In conclusion, N-(3-(2-(2-(3-(Biotinamido)propoxy)ethoxy)ethoxy)propyl)-3-maleinimidylpropanamide (CAS No. 525573-22-2) is a powerful bioconjugation reagent with a wide range of applications in chemical biology, pharmaceutical research, and diagnostics. Its unique combination of biotin and maleimide functionalities makes it an invaluable tool for creating stable and functional biomolecular conjugates. As research continues to advance, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies and diagnostic tools.